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Cat. No.: B12952546

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected spectroscopic data for 2-
methyloxazole-5-carbonyl chloride, a key building block in medicinal chemistry and materials

science. As a Senior Application Scientist, this document synthesizes predictive data based on

analogous structures with practical, field-proven insights into data acquisition and

interpretation, ensuring scientific integrity and enabling researchers to confidently identify and

characterize this compound.

Molecular Structure and Spectroscopic Overview
2-Methyloxazole-5-carbonyl chloride is a heterocyclic compound featuring an oxazole ring

substituted with a methyl group at the 2-position and a carbonyl chloride group at the 5-

position. The accurate elucidation of its structure is paramount for its application in complex

syntheses. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy are indispensable tools for this purpose. This guide will delve into
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the predicted ¹H NMR, ¹³C NMR, and IR spectra of this molecule, providing a foundational

understanding for researchers.

The structural features—an aromatic oxazole ring, a reactive acyl chloride, and a methyl group

—give rise to a unique spectroscopic fingerprint. Understanding the expected chemical shifts

and absorption frequencies is critical for reaction monitoring, quality control, and final product

verification.

Caption: Molecular structure of 2-Methyloxazole-5-carbonyl chloride.

Proton (¹H) NMR Spectroscopy
Proton NMR spectroscopy provides information on the number, connectivity, and chemical

environment of hydrogen atoms in a molecule. For 2-methyloxazole-5-carbonyl chloride, two

distinct signals are expected.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.0 - 8.2 Singlet 1H
H4 (oxazole ring

proton)

~2.6 - 2.8 Singlet 3H -CH₃ (methyl protons)

Causality Behind Predictions:

Oxazole Proton (H4): The proton at the 4-position of the oxazole ring is expected to be

significantly deshielded due to the electron-withdrawing effects of the adjacent oxygen atom

and the carbonyl chloride group at the 5-position. Its chemical shift is therefore predicted to

be in the downfield region, likely appearing as a sharp singlet as there are no adjacent

protons to couple with.

Methyl Protons (-CH₃): The protons of the methyl group at the 2-position are in a relatively

more shielded environment. Their chemical shift is anticipated to be in the aliphatic region.
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This signal will also appear as a singlet due to the absence of neighboring protons. The ¹H

NMR data for the related 2-Methyl-oxazole-5-carboxylic acid can be a useful reference.[1]

Experimental Protocol for ¹H NMR Data Acquisition:

Sample Preparation: Dissolve approximately 5-10 mg of 2-methyloxazole-5-carbonyl
chloride in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The use of an inert solvent is

crucial due to the reactivity of the acyl chloride.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

Data Acquisition:

Tune and shim the probe to ensure a homogeneous magnetic field.

Acquire a standard one-dimensional proton spectrum with a sufficient number of scans

(typically 8-16) to achieve a good signal-to-noise ratio.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

Use a relaxation delay of at least 1-2 seconds.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase the spectrum and perform baseline correction.

Calibrate the chemical shift scale using the residual solvent peak of CDCl₃ (δ 7.26 ppm)

as an internal standard.

Integrate the signals to determine the relative number of protons.

Carbon-¹³ (¹³C) NMR Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

For 2-methyloxazole-5-carbonyl chloride, five distinct signals are anticipated, corresponding

to the five carbon atoms in the molecule.
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Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~160 - 165 C=O (carbonyl chloride)

~158 - 162 C2 (oxazole ring)

~145 - 150 C5 (oxazole ring)

~135 - 140 C4 (oxazole ring)

~14 - 16 -CH₃ (methyl carbon)

Causality Behind Predictions:

Carbonyl Carbon (C=O): The carbonyl carbon of the acyl chloride is highly deshielded due to

the strong electron-withdrawing effect of the oxygen and chlorine atoms, placing its

resonance at the lowest field.[2]

Oxazole Ring Carbons (C2, C4, C5): The chemical shifts of the oxazole ring carbons are

influenced by the heteroatoms and the substituents. C2, attached to the nitrogen and the

methyl group, and C5, attached to the oxygen and the carbonyl chloride, are expected to be

in the downfield region. C4, bonded to a hydrogen, will likely be at a slightly higher field

compared to C2 and C5. These predictions are based on data from similar oxazole

derivatives.[3][4][5]

Methyl Carbon (-CH₃): The carbon of the methyl group is the most shielded, appearing at the

highest field in the spectrum.

Experimental Protocol for ¹³C NMR Data Acquisition:

Sample Preparation: Prepare the sample as described for ¹H NMR spectroscopy. A slightly

higher concentration may be beneficial for ¹³C NMR due to its lower natural abundance.

Instrumentation: Use a 100 MHz (or higher) NMR spectrometer equipped for ¹³C detection.

Data Acquisition:
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Acquire a proton-decoupled ¹³C spectrum to obtain singlets for all carbon signals.

Use a wider spectral width (e.g., 0-200 ppm).

A longer acquisition time and a higher number of scans (e.g., 128-1024) are typically

required to achieve an adequate signal-to-noise ratio.

A relaxation delay of 2-5 seconds is recommended.

Data Processing:

Process the data similarly to the ¹H NMR spectrum.

Calibrate the chemical shift scale using the CDCl₃ solvent peak (δ 77.16 ppm).

NMR Spectroscopic Workflow

Sample Preparation
(Dissolve in CDCl3)

Instrument Setup
(Tune & Shim)

1H NMR Acquisition
(8-16 scans)

13C NMR Acquisition
(128-1024 scans)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shift, Integration, Multiplicity)

Click to download full resolution via product page

Caption: General workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule based on

their characteristic vibrational frequencies.

Predicted IR Absorption Frequencies
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Wavenumber (cm⁻¹) Intensity Assignment

~1770 - 1800 Strong C=O stretch (acyl chloride)

~1600 - 1650 Medium C=N stretch (oxazole ring)

~1500 - 1580 Medium C=C stretch (oxazole ring)

~1000 - 1200 Strong C-O-C stretch (oxazole ring)

~2900 - 3000 Weak C-H stretch (methyl group)

~3100 - 3150 Weak C-H stretch (oxazole ring)

Causality Behind Predictions:

Carbonyl Stretch (C=O): The most prominent peak in the IR spectrum is expected to be the

strong absorption from the carbonyl group of the acyl chloride. This band typically appears at

a high frequency due to the electron-withdrawing nature of the chlorine atom. IR data for the

structurally similar isoxazole-5-carbonyl chloride shows a strong band in this region.[6][7]

Oxazole Ring Vibrations: The C=N and C=C stretching vibrations of the oxazole ring are

expected in the double-bond region of the spectrum. The C-O-C stretching vibration will give

rise to a strong band in the fingerprint region. These predictions are consistent with general

spectroscopic data for oxazole derivatives.[8][9]

C-H Stretches: The C-H stretching vibrations of the methyl group and the oxazole ring proton

will appear in their characteristic regions.

Experimental Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR):

Sample Preparation: Place a small amount of the neat liquid or solid sample directly on the

ATR crystal.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an

ATR accessory.

Data Acquisition:
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Record a background spectrum of the clean, empty ATR crystal.

Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

Data Processing:

The software will automatically ratio the sample spectrum to the background spectrum to

generate the final absorbance or transmittance spectrum.

Label the significant peaks.

Conclusion
The predicted ¹H NMR, ¹³C NMR, and IR spectroscopic data presented in this guide provide a

robust framework for the structural confirmation of 2-methyloxazole-5-carbonyl chloride. By

understanding the expected spectral features and the underlying principles, researchers can

confidently utilize these powerful analytical techniques for compound characterization, purity

assessment, and reaction monitoring in their drug discovery and development endeavors. The

provided experimental protocols offer a standardized approach to data acquisition, ensuring

reproducibility and reliability of results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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